Cas no 2260931-22-2 (1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2))

• Product Name: 1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2)
• CAS No: 2260931-22-2
• MF: C₅H₉ClN₄O₂
• MW: 192.6035592556
• CID: 5876370
• PubChem ID: 137943801
• Update Time: 2025-06-07

1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2)
• 2260931-22-2
• 2-Amino-3-(1H-1,2,4-triazol-5-yl)propanoic acid dihydrochloride
• 2-Amino-3-(1H-1,2,4-triazol-5-yl)propanoic acid;dihydrochloride
• 2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid dihydrochloride
• Z3479679094
• EN300-6734802

• Inchi： 1S/C5H8N4O2.ClH/c6-3(5(10)11)1-4-7-2-8-9-4;/h2-3H,1,6H2,(H,10,11)(H,7,8,9);1H
• InChI Key： FLLXZQKPJMRHHK-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1)C(N)C(=O)O.Cl

Computed Properties

• Exact Mass: 228.0180810g/mol
• Monoisotopic Mass: 228.0180810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on 1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2)

Comprehensive Overview of 1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2) (CAS No. 2260931-22-2)

1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2) is a specialized organic compound with significant applications in pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a triazole ring and an α-amino acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for novel drug candidates and sustainable agricultural solutions, this compound has garnered attention in both academic and industrial settings.

The compound's CAS No. 2260931-22-2 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Researchers often search for "1H-1,2,4-Triazole-5-propanoic acid derivatives" or "triazole-based amino acid applications" to explore its potential in drug design, particularly for targeting enzyme inhibition or modulating metabolic pathways. Recent studies highlight its relevance in developing antifungal agents and plant growth regulators, aligning with trends in precision agriculture and eco-friendly crop protection.

From a synthetic chemistry perspective, the hydrochloride salt form (1:2 stoichiometry) enhances the compound's solubility and stability, facilitating its use in aqueous reaction systems. This property is particularly valuable for high-throughput screening (HTS) in drug discovery, where "water-soluble triazole intermediates" are increasingly sought after. The compound's α-amino acid functionality also enables peptide coupling reactions, expanding its utility in peptidomimetic drug development—a hot topic in oncology and immunology research.

Analytical characterization of CAS 2260931-22-2 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods verify the compound's purity and confirm the protonation state of its triazole nitrogen atoms, which directly influences its reactivity. Quality control protocols for this material often appear in searches related to "pharmaceutical grade triazole compounds" or "certified amino acid derivatives," reflecting industry standards for Good Manufacturing Practice (GMP).

In material science, the 1H-1,2,4-triazole core contributes to metal-organic frameworks (MOFs) with potential applications in gas storage or catalysis. This interdisciplinary appeal has led to increased visibility in search queries like "triazole-based functional materials" and "amino acid-modified MOFs." The compound's bifunctional nature allows it to act as both a linker and a modifier in such hybrid systems, offering tunable properties for specific applications.

Environmental and toxicological profiles of α-amino-1H-1,2,4-triazole-5-propanoic acid hydrochloride remain an active area of investigation, particularly regarding its biodegradation pathways. Regulatory-compliant disposal methods and "green chemistry" approaches for its synthesis are frequently discussed in sustainability-focused research circles. These aspects align with the broader pharmaceutical industry's shift toward Environmentally Persistent Pharmaceutical Pollutants (EPPP) mitigation strategies.

The commercial availability of CAS 2260931-22-2 through specialty chemical suppliers has expanded in recent years, driven by demand from contract research organizations (CROs) and academic labs. Procurement-related searches often include terms like "high-purity triazole-5-propanoic acid suppliers" or "custom synthesis of amino acid hydrochlorides." Suppliers increasingly provide detailed technical dossiers covering stability data, compatibility studies, and recommended storage conditions (typically anhydrous environments at 2-8°C).

Patent landscapes reveal growing intellectual property activity around 1H-1,2,4-Triazole-5-propanoic acid derivatives, particularly in therapeutic areas like metabolic disorders and infectious diseases. This trend correlates with search engine queries about "triazole drug patents 2023-2024" and "novel amino acid-based therapeutics." The compound's scaffold appears in several clinical-stage molecules, underscoring its pharmacophore potential.

Future research directions for 2260931-22-2 may explore its enantiomeric purity—the α-carbon chirality introduces possibilities for stereoselective synthesis. Such investigations would answer frequent queries about "chiral triazole building blocks" in asymmetric catalysis. Additionally, computational studies predicting its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties could bridge gaps in preclinical development workflows.

In conclusion, 1H-1,2,4-Triazole-5-propanoic acid, α-amino-, hydrochloride (1:2) represents a multifaceted chemical entity with expanding roles across life sciences and materials engineering. Its dual functionality as both a heterocyclic and amino acid derivative positions it at the intersection of multiple innovation pathways, from small-molecule drugs to advanced functional materials—making CAS 2260931-22-2 a compound of enduring scientific and commercial interest.